Cas no 754214-42-1 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 754214-42-1
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD08272240
• CID: 68754
• PubChem ID: 21907018
• Update Time: 2025-04-18

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 7-Azaindole-5-carboxylic acid
• 7-Azaindole-5-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid
• PubChem16605
• 7-azaindole 5-carboxylic acid
• SINFYKZXNIJIEU-UHFFFAOYSA-N
• BCP11678
• WT1457
• RP09283
• VP11060
• TRA0014225
• PB20248
• SY022609
• ST1090530
• AB0021088
• AB1007360
• V2
• AMY9968
• FT-0678319
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, AldrichCPR
• A22618
• CS-D0709
• AKOS005258388
• SCHEMBL298264
• FS-3366
• DTXSID50619868
• MFCD08272240
• A1-04835
• Z2238508556
• EN300-112991
• AC-24704
• 754214-42-1
• J-519085
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid

• MDL： MFCD08272240
• Inchi： 1S/C8H6N2O2/c11-8(12)6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)(H,11,12)
• InChI Key： SINFYKZXNIJIEU-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C=CN2)=C1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: No data available
• Density: 1.506
• Melting Point: No data available
• Boiling Point: 446.8±25.0 °C at 760 mmHg
• Flash Point: 224.0±23.2 °C
• Refractive Index: 1.743
• PSA: 65.98000
• LogP: 1.26110

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines